Cas no 39105-51-6 (3-(4-acetylphenyl)propanoic Acid)

• Product Name: 3-(4-acetylphenyl)propanoic Acid
• CAS No: 39105-51-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD19348226
• CID: 924272
• PubChem ID: 312883
• Update Time: 2025-06-14

3-(4-acetylphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-acetylphenyl)propanoic Acid
• 3-(4-acetylphenyl)propionic acid
• 3-(4-acetyl-phenyl)-propionic acid
• 3-(4-Acetyl-phenyl)-propionsaeure
• 3-(Acetyl-4'-phenyl)-propionsaeure
• AC1L7MAF
• NSC225076
• SureCN6786019
• 3-(4-acetylphenyl) propionic acid
• CS-0161237
• LALDELVQASOQTB-UHFFFAOYSA-N
• 3-(4-Acetylphenyl)propanoicacid
• BS-46594
• SCHEMBL6786019
• MFCD19348226
• 39105-51-6
• NSC-225076
• DTXSID90310302
• D80232

• MDL： MFCD19348226
• Inchi： 1S/C11H12O3/c1-8(12)10-5-2-9(3-6-10)4-7-11(13)14/h2-3,5-6H,4,7H2,1H3,(H,13,14)
• InChI Key： LALDELVQASOQTB-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.165
• Boiling Point: 366°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.543
• PSA: 54.37
• LogP: 1.90640

Additional information on 3-(4-acetylphenyl)propanoic Acid

Recent Advances in the Study of 3-(4-acetylphenyl)propanoic Acid (CAS: 39105-51-6): A Comprehensive Research Brief

3-(4-acetylphenyl)propanoic Acid (CAS: 39105-51-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its acetylphenyl and propanoic acid functional groups, has been the subject of numerous studies due to its potential applications in drug development and therapeutic interventions. Recent research has focused on elucidating its pharmacological properties, synthetic pathways, and biological activities, making it a promising candidate for further investigation.

One of the key areas of research involving 3-(4-acetylphenyl)propanoic Acid is its role as an intermediate in the synthesis of more complex pharmaceutical agents. Studies have demonstrated its utility in the production of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The compound's unique structural features allow for modifications that can enhance its bioavailability and target specificity, which are critical factors in drug design. Recent synthetic methodologies have optimized the production of 3-(4-acetylphenyl)propanoic Acid, improving yield and purity while reducing environmental impact.

In addition to its synthetic applications, 3-(4-acetylphenyl)propanoic Acid has shown promising biological activities. Preclinical studies have investigated its anti-inflammatory and analgesic properties, with results indicating potential efficacy in managing chronic inflammatory conditions. Mechanistic studies suggest that the compound may modulate key inflammatory pathways, such as the NF-κB signaling cascade, thereby reducing the production of pro-inflammatory cytokines. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory therapies.

Further research has explored the pharmacokinetic and pharmacodynamic profiles of 3-(4-acetylphenyl)propanoic Acid. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolism and distribution in biological systems. These studies have provided valuable insights into the compound's stability, half-life, and potential drug-drug interactions, which are essential for its translation into clinical applications.

Despite these advancements, challenges remain in the development of 3-(4-acetylphenyl)propanoic Acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists are crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 3-(4-acetylphenyl)propanoic Acid (CAS: 39105-51-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from synthetic intermediate to potential therapeutic agent, underscore its importance in the field. Ongoing studies continue to explore its mechanisms of action, optimize its properties, and expand its utility, paving the way for future innovations in drug discovery and development.